Dysprosium, isotope of mass 161

• IUPAC Name: dysprosium-161
• InChI: InChI=1S/Dy/i1-2
• InChI Key: KBQHZAAAGSGFKK-YPZZEJLDSA-N
• Canonical SMILES: [Dy]
• Isomeric SMILES: [161Dy]
• Molecular Formula: Dy
• DSSTOX Substance ID: DTXSID60930536
• Molecular Weight: 160.926939 g/mol
• CAS No.: 13967-68-5

Description

Dysprosium is a rare-earth element with the atomic number 66 and symbol Dy. It is part of the lanthanide series and is known for its high magnetic susceptibility and thermal neutron absorption cross-section. Dysprosium-161 is one of the stable isotopes of dysprosium, with a mass number of 161. This isotope has significant applications in various scientific fields due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Dysprosium-161 can be enriched from natural dysprosium using isotopic separation techniques such as gas centrifugation or laser isotope separation. These methods exploit the slight differences in mass between the isotopes to achieve separation.

Industrial Production Methods: Dysprosium is typically extracted from minerals such as monazite and bastnäsite, which contain dysprosium in the form of oxides. The extraction process involves crushing the minerals, followed by acid or alkali treatments to produce a mixture of rare earth chlorides. Dysprosium is then separated from other rare earth elements through solvent extraction or ion exchange methods .

Types of Reactions:

Oxidation: Dysprosium-161 can react with oxygen to form dysprosium oxide (Dy2O3).

Reduction: Dysprosium oxide can be reduced to metallic dysprosium using calcium or lithium as reducing agents.

Substitution: Dysprosium can form various compounds by substituting other elements in chemical reactions, such as forming dysprosium chloride (DyCl3) when reacting with hydrochloric acid.

Common Reagents and Conditions:

Oxidation: Requires exposure to oxygen or air at elevated temperatures.

Reduction: Typically performed in a high-temperature furnace under an inert atmosphere to prevent re-oxidation.

Substitution: Involves reacting dysprosium with halogens or acids under controlled conditions.

Major Products:

• Dysprosium oxide (Dy2O3)
• Dysprosium chloride (DyCl3)
• Dysprosium fluoride (DyF3)

Scientific Research Applications

Dysprosium-161 has several important applications in scientific research:

Chemistry: Used in the study of magnetic properties and as a dopant in various materials to enhance their magnetic characteristics.

Biology: Utilized in nuclear magnetic resonance (NMR) spectroscopy due to its unique nuclear properties.

Medicine: Dysprosium-161 is used in the production of dysprosium-based contrast agents for magnetic resonance imaging (MRI).

Industry: Employed in the manufacturing of high-performance magnets, which are essential components in electric vehicles and wind turbines

Mechanism of Action

The effects of dysprosium-161 are primarily due to its magnetic properties and its ability to absorb neutrons. In magnetic applications, dysprosium-161 enhances the magnetic strength and thermal stability of materials. In medical imaging, dysprosium-based contrast agents improve the quality of MRI scans by altering the magnetic environment of hydrogen nuclei in the body, thereby enhancing image contrast .

Comparison with Similar Compounds

• Dysprosium-156
• Dysprosium-158
• Dysprosium-160
• Dysprosium-162
• Dysprosium-163
• Dysprosium-164

Comparison: Dysprosium-161 is unique among its isotopes due to its specific nuclear properties, such as its magnetic dipole moment and nuclear spin. These properties make it particularly useful in NMR spectroscopy and magnetic applications. While other isotopes like dysprosium-164 are more abundant and used in different applications, dysprosium-161’s unique characteristics make it indispensable in certain specialized fields .